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Compound of Interest

Compound Name: 4-carbamimidoylbenzoic Acid

CAS No.: 15535-95-2

Cat. No.: B091310

Get Quote

Introduction
4-Carbamimidoylbenzoic acid, also known as 4-amidinobenzoic acid, is a molecule of

significant interest in medicinal chemistry and drug development. Its structure, featuring both a

carboxylic acid and a benzamidine moiety, makes it a versatile building block for the synthesis

of protease inhibitors and other therapeutic agents. A thorough understanding of its

physicochemical properties is paramount for its identification and characterization in complex

biological matrices. Mass spectrometry is an indispensable tool for this purpose, and a detailed

knowledge of the compound's fragmentation pattern is crucial for unambiguous structure

confirmation and metabolite identification studies.

This application note provides a comprehensive guide to the mass spectrometry fragmentation

pattern of 4-carbamimidoylbenzoic acid under electron ionization (EI) conditions. We will

explore the principal fragmentation pathways, predict the major fragment ions, and provide a

detailed experimental protocol for acquiring high-quality mass spectra. This document is
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intended for researchers, scientists, and drug development professionals who utilize mass

spectrometry for the analysis of small molecules.

Predicted Mass Spectrometry Fragmentation
Pattern
The structure of 4-carbamimidoylbenzoic acid (C₈H₈N₂O₂) lends itself to several predictable

fragmentation pathways upon electron ionization. The presence of the aromatic ring, the

carboxylic acid group, and the carbamimidoyl (amidine) group will each influence the

fragmentation cascade. The molecular weight of 4-carbamimidoylbenzoic acid is 164.16

g/mol , and its molecular ion peak [M]⁺• is expected at an m/z of 164.[1]

The primary fragmentation events are anticipated to involve the loss of small, stable neutral

molecules and radicals from the functional groups.

Key Fragmentation Pathways
Loss of a Hydroxyl Radical (•OH): A common fragmentation pathway for aromatic carboxylic

acids is the cleavage of the C-OH bond, leading to the formation of a stable acylium ion.[2][3]

[4] This would result in a prominent peak at m/z 147.

Loss of a Carboxyl Radical (•COOH): The entire carboxylic acid group can be lost as a

radical, which is a characteristic fragmentation of aromatic acids.[2][4][5] This would produce

a fragment ion at m/z 119.

Decarboxylation (Loss of CO₂): Following the initial loss of a hydroxyl radical, the resulting

acylium ion can lose carbon monoxide (CO) to form a phenyl cation. However, a more direct

loss of CO₂ from the molecular ion is also possible, leading to a fragment at m/z 120.

Fragmentation of the Carbamimidoyl Group: The amidine group can undergo fragmentation

through the loss of ammonia (NH₃) or a cyanamide (CH₂N₂) molecule.

Loss of NH₃: The loss of a neutral ammonia molecule from the molecular ion would result

in a fragment at m/z 147. This ion is isomeric with the ion formed by the loss of the

hydroxyl radical, and its formation would contribute to the intensity of the peak at this m/z

value.
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Loss of Cyanamide (HN=C=NH): Sequential neutral losses including HN=C=NH from a

related compound have been observed.[6]

Cleavage of the C-C Bond: The bond between the aromatic ring and the carbamimidoyl

group can cleave, leading to the formation of a benzoyl cation at m/z 105 and a

carbamimidoyl radical. The benzoyl cation is a common fragment in the mass spectra of

benzoic acid and its derivatives.[5][7] The phenyl cation at m/z 77 is also a likely product of

further fragmentation.[7][8]

The following Graphviz diagram illustrates the predicted major fragmentation pathways of 4-
carbamimidoylbenzoic acid.
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Caption: Predicted EI-MS fragmentation of 4-carbamimidoylbenzoic acid.
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m/z Proposed Formula Identity/Origin

164 [C₈H₈N₂O₂]⁺• Molecular Ion

147 [C₈H₇N₂O]⁺ Loss of •OH or NH₃

121 [C₇H₅O]⁺ Benzoyl cation

120 [C₇H₈N₂]⁺• Loss of CO₂

119 [C₇H₇N₂]⁺ Loss of •COOH

105 [C₇H₅O]⁺ Benzoyl Cation

77 [C₆H₅]⁺ Phenyl Cation

Experimental Protocol
This protocol outlines a general procedure for the analysis of 4-carbamimidoylbenzoic acid
using a gas chromatography-mass spectrometry (GC-MS) system with an electron ionization

source.

Instrumentation
Gas Chromatograph: Agilent 8890 GC System (or equivalent)

Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm (or equivalent)

Reagents and Materials
4-Carbamimidoylbenzoic acid (analytical standard)

Methanol (HPLC grade)

Dichloromethane (HPLC grade)

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS (for derivatization, if

necessary)
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Sample Preparation
Prepare a stock solution of 4-carbamimidoylbenzoic acid at a concentration of 1 mg/mL in

methanol.

Prepare a working solution of 10 µg/mL by diluting the stock solution with methanol.

Derivatization (Optional but Recommended): Due to the low volatility of the carboxylic acid

and amidine groups, derivatization is recommended to improve chromatographic

performance and prevent thermal degradation in the GC inlet.

Evaporate 100 µL of the working solution to dryness under a gentle stream of nitrogen.

Add 50 µL of BSTFA with 1% TMCS and 50 µL of dichloromethane.

Cap the vial tightly and heat at 70°C for 30 minutes.

Allow the sample to cool to room temperature before injection.

GC-MS Parameters
Inlet Temperature: 250°C

Injection Volume: 1 µL

Split Ratio: 20:1

Carrier Gas: Helium

Flow Rate: 1.0 mL/min (constant flow)

Oven Program:

Initial temperature: 100°C, hold for 1 minute

Ramp: 15°C/min to 280°C

Hold: 5 minutes at 280°C
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MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Ionization Energy: 70 eV

Mass Range: m/z 40-400

The following diagram outlines the experimental workflow.
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Caption: Experimental workflow for GC-MS analysis.
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Conclusion
The predicted fragmentation pattern of 4-carbamimidoylbenzoic acid provides a robust

framework for its identification and structural elucidation by mass spectrometry. The

characteristic losses of hydroxyl and carboxyl moieties from the acid group, along with

fragmentation of the amidine substituent, generate a unique mass spectral fingerprint. The

provided experimental protocol offers a starting point for the reliable analysis of this compound,

with the optional derivatization step being crucial for achieving good chromatographic

performance. This application note serves as a valuable resource for researchers working with

4-carbamimidoylbenzoic acid and similar molecules, enabling more confident and accurate

mass spectrometric analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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